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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hadacidin, also known as N-formyl-N-hydroxyglycine, is a naturally occurring compound with

potent plant growth inhibitory properties. It functions as a competitive inhibitor of

adenylosuccinate synthetase, a crucial enzyme in the de novo purine biosynthesis pathway. By

blocking this enzyme, hadacidin prevents the conversion of inosine monophosphate (IMP) to

adenosine monophosphate (AMP), leading to a deficiency in essential adenine nucleotides and

subsequent cessation of plant growth. These application notes provide detailed protocols for

assessing the plant growth inhibition effects of hadacidin using various model plant systems.

Mechanism of Action
Hadacidin acts as an analogue of L-aspartate, one of the substrates for adenylosuccinate

synthetase. This enzyme catalyzes the first committed step in the synthesis of AMP from IMP.

The inhibition of this pathway disrupts the production of ATP and other essential adenine-

containing compounds, ultimately leading to growth arrest and, at higher concentrations, plant

death.
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To cite this document: BenchChem. [Application Notes and Protocols for Plant Growth
Inhibition Assay Using Hadacidin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672590#plant-growth-inhibition-assay-using-
hadacidin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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